Cas no 31409-18-4 (4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
• CAS No: 31409-18-4
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 307989
• PubChem ID: 208016
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
• 3-(4-chlorophenyl)-4-ethyl-5-methylsulfanyl-1,2,4-triazole
• SCHEMBL6248288
• AKOS016992520
• 31409-18-4
• 4H-1,2,4-Triazole, 3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
• 3-(4-Chlorophenyl)-4-ethyl-5-(methylthio)-4H-1,2,4-triazole
• 3-(2-Chlorophenyl)-5-(ethylthio)-4-phenyl-4H-1,2,4-triazole
• CHEMBL25878
• DTXSID70185333
• BRN 0659516

• Inchi： 1S/C11H12ClN3S/c1-3-15-10(13-14-11(15)16-2)8-4-6-9(12)7-5-8/h4-7H,3H2,1-2H3
• InChI Key： ARMYNQNHPIAGMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)SC

Computed Properties

• Exact Mass: 253.04426
• Monoisotopic Mass: 253.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 420.8°Cat760mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.639
• PSA: 30.71